Cas no 1111-78-0 (Ammonium carbamate)

Ammonium carbamate structure

Ammonium carbamate structure

Product Name:Ammonium carbamate

CAS No:1111-78-0

Molecular Formula:CH₂NO₂-^.H₄N+

Molecular Weight:78.07054

MDL:MFCD00013010

CID:83380

Ammonium carbamate Properties

Names and Identifiers

- Ammonium carbamate
- AMMONIUM CARBAMATE EXTRA PURE
- azanium,carbamate
- Carbamic Acid Ammonium Salt
- Ammoniumcarbamat
- ammoniumaminoformate
- Ammonium carbaminate
- Carbamic acid ammonium
- AMMONIUM CARBAMATE R. G.
- "anhydride"ofammoniumcarbonate
- Carbamic acid, monoammonium salt
- carbamic acid, ammonium salt
- Carbamic acid monoammonium salt
- Carbamicacid,monoammoniumsalt
- Ammonium carbamate,98%
- +Expand
- MDL： MFCD00013010
- InChIKey： BVCZEBOGSOYJJT-UHFFFAOYSA-N
- Inchi： 1S/CH3NO2.H3N/c2-1(3)4;/h2H2,(H,3,4);1H3
- SMILES： C(=O)(N)O.N

Computed Properties

Exact Mass: 78.04290
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 4
Rotatable Bond Count: 0
Monoisotopic Mass: 61.016378
Heavy Atom Count: 5
Complexity: 27.5
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 2
XLogP3: nothing
Tautomer Count: 2
Surface Charge: 0
Topological Polar Surface Area: 63.3

Experimental Properties

LogP: 0.64730
PSA: 66.56000
Merck: 507
Refractive Index: 1.4616 (estimate)
Water Partition Coefficient: Soluble in cold water and ammonium hydroxide. Slightly soluble in alcohol. Insoluble in acetone.
Boiling Point: 58.76°C (estimate)
Melting Point: 59-61°C (subl.)
Vapor Pressure: 100 mmHg ( 26.7 °C)
Flash Point: 105.6 °C
Solubility: 790g/l
Color/Form: White orthorhombic crystals or crystalline powder. Corrosive, with ammonia smell
PH: 10 (100g/l, H2O, 20℃)
Stability/Shelf Life: Stable, but may be moisture sensitive. Incompatible with strong oxidizing agents, strong acids, strong bases.
Solubility: Soluble in water,Soluble in ethanol.Toxic.The released gas is irritating.
Sensitiveness: Sensitive to humidity and heat
Density: 1,6 g/cm3

Ammonium carbamate Related Literature

1. Indirect conversion of ambient pressure CO2 into oxazolidin-2-ones by a copper-based magnetic nanocatalyst

Bin-Bin Cheng,Bing Yu,Chang-Wen Hu RSC Adv. 2016 6 87179
2. Carbon dioxide utilization with C–N bond formation: carbon dioxide capture and subsequent conversion

Zhen-Zhen Yang,Liang-Nian He,Jiao Gao,An-Hua Liu,Bing Yu Energy Environ. Sci. 2012 5 6602
3. Palladium catalysed cross-coupling reactions of silylamines

Catherine J. Smith,Tessa R. Early,Andrew B. Holmes,Richard E. Shute Chem. Commun. 2004 1976
4. Insights into melanoidin conversion into fluorescent nanoparticles in the Maillard reaction

Dongmei Li,Yisha Xie,Xiaokang Na,Yao Li,Chengbo Dai,Yulian Li,Mingqian Tan Food Funct. 2019 10 4414
5. Catalytic production of urethanes from amines and alkyl halides in supercritical carbon dioxide

Masaaki Yoshida,Namiko Hara,Sanae Okuyama Chem. Commun. 2000 151
6. Insights into melanoidin conversion into fluorescent nanoparticles in the Maillard reaction

Dongmei Li,Yisha Xie,Xiaokang Na,Yao Li,Chengbo Dai,Yulian Li,Mingqian Tan Food Funct. 2019 10 4414
7. Palladium catalysed aryl amination reactions in supercritical carbon dioxide

Catherine J. Smith,Melanie W. S. Tsang,Andrew B. Holmes,Rick L. Danheiser,Jefferson W. Tester Org. Biomol. Chem. 2005 3 3767
8. Index of subjects

J. Chem. Soc. Abstr. 1920 118 ii905
9. Index of subjects

J. Chem. Soc. Abstr. 1922 122 ii1053
10. Index of subjects

J. Chem. Soc. Abstr. 1924 126 ii1051

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